Cas no 2171727-02-7 ({6-ethoxy-2-oxabicyclo3.2.0heptan-6-yl}methanamine)

• Product Name: {6-ethoxy-2-oxabicyclo3.2.0heptan-6-yl}methanamine
• CAS No: 2171727-02-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5985178
• PubChem ID: 165747079
• Update Time: 2025-07-23

{6-ethoxy-2-oxabicyclo3.2.0heptan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {6-ethoxy-2-oxabicyclo3.2.0heptan-6-yl}methanamine
• EN300-1293860
• {6-ethoxy-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine
• 2171727-02-7

• Inchi： 1S/C9H17NO2/c1-2-12-9(6-10)5-8-7(9)3-4-11-8/h7-8H,2-6,10H2,1H3
• InChI Key： JHSALZONFQRLDF-UHFFFAOYSA-N
• SMILES： O1CCC2C1CC2(CN)OCC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on {6-ethoxy-2-oxabicyclo3.2.0heptan-6-yl}methanamine

Compound CAS No 2171727-02-7: {6-Ethoxy-2-Oxabicyclo[3.2.0]Heptan-6-Yl}Methanamine

The compound with CAS number 2171727-02-7, commonly referred to as {6-Ethoxy-2-Oxabicyclo[3.2.0]Heptan-6-Yl}Methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes an oxabicyclo[3.2.0]heptane framework substituted with an ethoxy group at the 6-position and a methanamine group at the same position.

The synthesis of {6-Ethoxy-2-Oxabicyclo[3.2.0]Heptan-6-Yl}Methanamine involves a series of intricate chemical reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are particularly valuable for biomedical applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The unique bicyclic structure provides a rigid framework that can be further modified to explore various pharmacophores. For instance, researchers have recently investigated the use of this compound as a scaffold for developing novel kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases.

In addition to its role in drug discovery, {6-Ethoxy-2-Oxabicyclo[3.2.0]Heptan-6-Yl}Methanamine has also been studied for its potential in materials science. Its rigid and versatile structure makes it an attractive candidate for the development of advanced materials, such as stimuli-responsive polymers and self-healing materials.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of this compound. By leveraging modern analytical techniques, such as X-ray crystallography and NMR spectroscopy, researchers have been able to elucidate the stereochemical relationships that govern its interactions with biological targets.

In conclusion, {6-Ethoxy-2-Oxabicyclo[3.2.0]Heptan-6-Yl}Methanamine (CAS No 2171727-02-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in future research and development efforts.